Cas no 183387-50-0 (Apoptone)

Apoptone structure
Apoptone structure
Product Name:Apoptone
CAS No:183387-50-0
MF:C21H32O2
MW:316.477586746216
CID:2783656
PubChem ID:42611099
Update Time:2024-11-01

Apoptone Chemical and Physical Properties

Names and Identifiers

    • HE3235
    • Apoptone
    • ethynylandrostanediol
    • HE 3235
    • 891O182ZP5
    • DB06307
    • Q27269981
    • 183387-50-0
    • DA-64088
    • Pregn-20-yne-3,17-diol, (3alpha,5alpha,17alpha)-
    • NS00070098
    • DTXSID70171418
    • (3R,5S,8R,9S,10S,13S,14S,17R)-17-ETHYNYL-10,13-DIMETHYLHEXADECAHYDRO-1H-CYCLOPENTA[A]PHENANTHRENE-3,17-DIOL
    • HE3235, HE-3235, HE3235, Apotone
    • PREGN-20-YNE-3,17-DIOL, (3.ALPHA.,5.ALPHA.,17.ALPHA.)-
    • HE-3235
    • SCHEMBL3402872
    • UNII-891O182ZP5
    • 17alpha-Ethynyl-3alpha-androstanediol
    • HY-16247
    • 17.ALPHA.-ETHYNYL-5.ALPHA.-ANDROSTANE-3.ALPHA., 17.BETA.-DIOL
    • Inchi: 1S/C21H32O2/c1-4-21(23)12-9-18-16-6-5-14-13-15(22)7-10-19(14,2)17(16)8-11-20(18,21)3/h1,14-18,22-23H,5-13H2,2-3H3/t14-,15+,16+,17-,18-,19-,20-,21-/m0/s1
    • InChI Key: CKAXZOYFIHQCBN-JRRMKBMNSA-N
    • SMILES: O[C@@]1(C#C)CC[C@@H]2[C@]1(C)CC[C@@H]1[C@@]3(C)CC[C@H](C[C@@H]3CC[C@H]12)O

Computed Properties

  • Exact Mass: 316.240230259 g/mol
  • Monoisotopic Mass: 316.240230259 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 1
  • Complexity: 547
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 316.5
  • XLogP3: 4.1
  • Topological Polar Surface Area: 40.5

Apoptone Pricemore >>

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